Cas no 58175-08-9 (Benzothiazole, 2-[(2-methylpropyl)thio]- (9CI))

• Product Name: Benzothiazole, 2-[(2-methylpropyl)thio]- (9CI)
• CAS No: 58175-08-9
• MF: C₁₁H₁₃NS₂
• MW: 223.357620000839
• CID: 1023232
• PubChem ID: 11053286
• Update Time: 2025-04-20

Benzothiazole, 2-[(2-methylpropyl)thio]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzothiazole, 2-[(2-methylpropyl)thio]- (9CI)
• AKOS027410031
• DB-325978
• SCHEMBL10989220
• 58175-08-9
• Benzothiazole, 2-[(2-methylpropyl)thio]-

• Inchi： 1S/C11H13NS2/c1-8(2)7-13-11-12-9-5-3-4-6-10(9)14-11/h3-6,8H,7H2,1-2H3
• InChI Key： GCFXMHPBVFMXLK-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC=CC=2S1)CC(C)C

Computed Properties

• Exact Mass: 223.04894177g/mol
• Monoisotopic Mass: 223.04894177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 66.4Ų